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Introduction
"Truliner" is a widely used denture reline material available in two primary formulations:

"Original Truliner," a polymethyl methacrylate (PMMA) based material, and "New Truliner,"
which is based on polyethyl methacrylate (PEMA).[1][2][3][4][5][6] The clinical longevity and

functional success of a denture reline are critically dependent on the material's ability to

withstand the mechanical and chemical challenges of the oral environment. Wear resistance is

a key property that influences the maintenance of vertical dimension, occlusal stability, and

overall durability of the relined denture.[7][8]

These application notes provide a detailed protocol for an in vitro two-body wear simulation

model designed to evaluate the wear resistance of "Truliner." The protocol is intended for

researchers, scientists, and drug development professionals in the dental materials field. The

described methodology allows for a standardized and reproducible assessment of "Truliner's"

wear characteristics, providing valuable data for material development, quality control, and

comparative studies. The protocol outlines procedures for sample preparation, wear simulation,

and subsequent analysis of wear using volumetric, morphological, and gravimetric techniques.

Materials and Methods
Materials and Equipment

"Truliner" (Original or New) powder and liquid

Denture base acrylic resin sheets
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Silicone molding material

Dental flask and press

Curing unit (water bath or pressure pot)

Metallographic polisher

Wear simulator (e.g., dual-axis chewing simulator)

Steatite antagonists (e.g., 6 mm diameter spherical styli)[9][10]

Artificial saliva solution (e.g., according to ISO 10271)

3D non-contact profilometer

Scanning Electron Microscope (SEM)

Analytical balance (± 0.0001 g)

Ultrasonic cleaner

Deionized water

Experimental Design
This protocol describes a two-body wear test where "Truliner" specimens are subjected to

simulated chewing cycles against a standardized antagonist. The primary outcome measures

are volumetric loss, change in surface morphology, and mass loss of the "Truliner" specimens.

A control group, such as a well-characterized denture base acrylic, can be included for

comparative analysis.

Experimental Protocols
Specimen Preparation

Mold Fabrication: Create a silicone mold to fabricate disc-shaped specimens of "Truliner"
with standardized dimensions (e.g., 10 mm diameter and 3 mm thickness).
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"Truliner" Mixing and Curing:

Mix the "Truliner" powder and liquid according to the manufacturer's instructions.

Pack the mixed material into the silicone mold, ensuring it is slightly overfilled.

Place the mold in a dental flask and apply pressure to extrude excess material.

Cure the specimens in a water bath or pressure pot following the manufacturer's

recommended curing cycle.[1][3]

Finishing and Polishing:

Carefully remove the cured specimens from the mold.

Finish the specimens to the final dimensions using a metallographic polisher with

progressively finer grades of silicon carbide paper (e.g., 400, 600, 800, and 1200 grit)

under water cooling.

Polish the surface to be tested to a mirror finish using a polishing cloth with a suitable

diamond suspension (e.g., 1 µm).

Pre-Test Conditioning:

Clean the polished specimens in an ultrasonic bath with deionized water for 10 minutes to

remove any polishing debris.

Store the specimens in deionized water at 37°C for 24 hours to allow for water sorption

equilibrium.[11]

Baseline Measurements:

Dry the specimens to a constant weight and record the initial mass using an analytical

balance.

Perform a baseline 3D profilometry scan of the surface to be tested to obtain the initial

surface topography.
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Wear Simulation
Mounting of Specimens and Antagonists:

Securely mount the "Truliner" specimen in the lower chamber of the wear simulator.

Mount the steatite antagonist in the upper holder, ensuring proper alignment with the

specimen surface.

Wear Simulation Parameters:

Set the following parameters on the wear simulator[9][10][11]:

Load: 50 N (to simulate masticatory forces)

Number of Cycles: 120,000 cycles (to simulate approximately one year of clinical wear)

Frequency: 1.2 Hz (within the range of normal chewing frequency)

Sliding Movement: 0.7 mm lateral movement

Lubrication: Continuously drip artificial saliva at a constant rate (e.g., 2 mL/min) into the

contact area to simulate the oral environment.

Execution of the Test:

Start the wear simulation and run for the pre-set number of cycles.

Monitor the test for any abnormalities.

Post-Test Specimen Handling:

After completion of the wear cycles, carefully remove the specimen from the simulator.

Clean the specimen in an ultrasonic bath with deionized water for 10 minutes to remove

wear debris.

Dry the specimen to a constant weight.
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Data Analysis
Volumetric Loss Measurement

Post-Wear Profilometry: Perform a 3D non-contact profilometry scan of the worn surface of

the "Truliner" specimen.

Data Processing:

Superimpose the pre-wear and post-wear 3D scans using appropriate software.

Calculate the volumetric loss (in mm³) by integrating the height differences between the

two surfaces over the worn area.[12]

Surface Morphology Analysis
SEM Preparation: Mount the worn specimen on an SEM stub and sputter-coat with a

conductive material (e.g., gold-palladium).

SEM Imaging:

Examine the worn surface under the SEM at various magnifications (e.g., 100x, 500x,

2000x).

Capture images of the wear track to characterize the wear mechanisms (e.g., abrasion,

adhesion, fatigue).

Gravimetric Analysis
Post-Wear Weighing: Record the final mass of the dried specimen using an analytical

balance.

Mass Loss Calculation: Calculate the mass loss (in mg) by subtracting the final mass from

the initial mass.

Data Presentation
Summarize all quantitative data in clearly structured tables for easy comparison.
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Table 1: Wear Simulation Parameters

Parameter Value

Load 50 N

Number of Cycles 120,000

Frequency 1.2 Hz

Antagonist Material Steatite

Lubricant Artificial Saliva

Table 2: Quantitative Wear Analysis of "Truliner"

Specimen ID
Initial Mass
(mg)

Final Mass
(mg)

Mass Loss
(mg)

Volumetric
Loss (mm³)

TR-01

TR-02

TR-03

...

Mean ± SD
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Caption: Experimental workflow for in vitro wear testing of "Truliner".
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Caption: Data analysis workflow for "Truliner" wear assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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